Cas no 1260685-66-2 (Pdpp-tt)

• Product Name: Pdpp-tt
• CAS No: 1260685-66-2
• MF: C₆₄H₁₀₃N₃O₂S₄
• MW: 1074.78153347969
• CID: 2181643
• PubChem ID: 169550349
• Update Time: 2025-04-21

Pdpp-tt Chemical and Physical Properties

Names and Identifiers

• PDPP-TT
• 1260685-66-2
• Pdpp-tt

• Inchi： 1S/C62H94N2O2S4.C2H6.H3N/c1-7-11-15-19-23-25-29-33-37-49(35-31-27-21-17-13-9-3)45-63-59(52-40-39-47(5)67-52)57-58(62(63)66)60(53-42-41-51(69-53)55-44-56-54(70-55)43-48(6)68-56)64(61(57)65)46-50(36-32-28-22-18-14-10-4)38-34-30-26-24-20-16-12-8-2;1-2;/h39-44,49-50H,7-38,45-46H2,1-6H3;1-2H3;1H3
• InChI Key： SRUMCYJLNWYLHK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC3=C(C=C(C)S3)S2)=CC=C1C1=C2C(N(C(C3=CC=C(C)S3)=C2C(N1CC(CCCCCCCC)CCCCCCCCCC)=O)CC(CCCCCCCC)CCCCCCCCCC)=O.N.CC

Computed Properties

• Exact Mass: 1073.69331423g/mol
• Monoisotopic Mass: 1073.69331423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 73
• Rotatable Bond Count: 39
• Complexity: 1580
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų